Cas no 62642-49-3 (1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-)

• Product Name: 1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
• CAS No: 62642-49-3
• MF: C₄H₃Cl₃N₂O
• MW: 201.438417673111
• CID: 436781
• PubChem ID: 12329618
• Update Time: 2025-04-19

1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole, 3-(chloromethyl)-4-(dichloromethyl)-
• 3-(chloromethyl)-4-(dichloromethyl)-1,2,5-oxadiazole
• DTXSID70490333
• 62642-49-3
• 3-chloromethyl-4-dichloromethylfurazan

• Inchi： 1S/C4H3Cl3N2O/c5-1-2-3(4(6)7)9-10-8-2/h4H,1H2
• InChI Key： VXVZXHXHALWIPC-UHFFFAOYSA-N
• SMILES： ClC(C1C(CCl)=NON=1)Cl

Computed Properties

• Exact Mass: 199.93129
• Monoisotopic Mass: 199.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92